Cas no 55455-38-4 (2-Methyl-5-nitro-1H-imidazole-1-ethylamine monohydrobromide)
55455-38-4 structure
Product Name:2-Methyl-5-nitro-1H-imidazole-1-ethylamine monohydrobromide
CAS No:55455-38-4
MF:C6H11BrN4O2
MW:251.081139802933
CID:378573
PubChem ID:44148171
Update Time:2025-04-19
2-Methyl-5-nitro-1H-imidazole-1-ethylamine monohydrobromide Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-5-nitro-1H-imidazole-1-ethylamine monohydrobromide
- 2-(2-methyl-5-nitroimidazol-1-yl)ethanamine,hydrobromide
- 2-(5-nitro-1H-imidazol-1-yl)propan-1-amine hydrobromide (1:1)
- 55455-38-4
- EINECS 259-649-5
- DTXSID30204019
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- Inchi: 1S/C6H10N4O2.BrH/c1-5-8-4-6(10(11)12)9(5)3-2-7;/h4H,2-3,7H2,1H3;1H
- InChI Key: UVONLDUYIPDZLK-UHFFFAOYSA-N
- SMILES: Br.[O-][N+](C1=CN=C(C)N1CCN)=O
Computed Properties
- Exact Mass: 250.00663
- Monoisotopic Mass: 250.007
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 169
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.7A^2
Experimental Properties
- Boiling Point: 368.8°C at 760 mmHg
- Flash Point: 176.9°C
- PSA: 86.98
2-Methyl-5-nitro-1H-imidazole-1-ethylamine monohydrobromide Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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